Cas no 15332-34-0 (Cyclohexanol, 1-(1-butynyl)-)

Cyclohexanol, 1-(1-butynyl)- structure
Cyclohexanol, 1-(1-butynyl)- structure
Product Name:Cyclohexanol, 1-(1-butynyl)-
CAS No:15332-34-0
MF:C10H16O
MW:152.233443260193
CID:1333248
PubChem ID:13664616
Update Time:2025-04-20

Cyclohexanol, 1-(1-butynyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 1-(1-butynyl)-
    • 1-but-1-ynylcyclohexan-1-ol
    • 1-(But-1-yn-1-yl)cyclohexan-1-ol
    • DTXSID70546142
    • SCHEMBL11546830
    • AKOS006272070
    • 15332-34-0
    • Inchi: 1S/C10H16O/c1-2-3-7-10(11)8-5-4-6-9-10/h11H,2,4-6,8-9H2,1H3
    • InChI Key: KVAPEYDPKIUKTE-UHFFFAOYSA-N
    • SMILES: OC1(C#CCC)CCCCC1

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

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